Cas no 793612-59-6 (1-(3-Chloro-3-deoxy-β-D-xylofuranosyl)-5-fluoro-1,4-dihydro-4-imino-2-pyrimidinamine)

• Product Name: 1-(3-Chloro-3-deoxy-β-D-xylofuranosyl)-5-fluoro-1,4-dihydro-4-imino-2-pyrimidinamine
• CAS No: 793612-59-6
• MF: C₉H₁₂ClFN₄O₃
• MW: 278.667984008789
• CID: 6951355
• Update Time: 2025-07-24

1-(3-Chloro-3-deoxy-β-D-xylofuranosyl)-5-fluoro-1,4-dihydro-4-imino-2-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 1-(3-chloro-3-deoxy-β-D-xylofuranosyl)-5-fluoro-1,4-dihydro-4-imino-
• 1-(3-Chloro-3-deoxy-β-D-xylofuranosyl)-5-fluoro-1,4-dihydro-4-imino-2-pyrimidinamine

• Inchi： 1S/C9H12ClFN4O3/c10-5-4(2-16)18-8(6(5)17)15-1-3(11)7(12)14-9(15)13/h1,4-6,8,16-17H,2H2,(H3,12,13,14)/t4-,5+,6-,8-/m1/s1
• InChI Key： KQDGOCGAGQPPLS-BYPJNBLXSA-N
• SMILES： O[C@@H]1[C@H]([C@H](O[C@H]1N1C=C(C(=NC1=N)N)F)CO)Cl

Experimental Properties

• Density: 1.950±0.14 g/cm3(Temp: 25 °C; Press: 760 Torr)(predicted)
• Boiling Point: 487.389±55.00 °C(Press: 760.00 Torr)(predicted)
• pka: 12.556±0.70(predicted)